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Compound of Interest

Compound Name: TAS0728

Cat. No.: B10775276

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility and

stability of TAS0728, a potent and selective covalent inhibitor of Human Epidermal Growth

Factor Receptor 2 (HER2), when prepared and stored in Dimethyl Sulfoxide (DMSO).

Introduction to TAS0728
TAS0728 is an orally available, irreversible inhibitor of HER2 kinase activity. It covalently binds

to a specific cysteine residue (C805) in the ATP-binding site of HER2, leading to sustained

inhibition of its signaling pathway.[1] This targeted mechanism makes TAS0728 a promising

therapeutic agent for HER2-positive cancers. The inhibition of HER2 blocks downstream

signaling pathways, including the PI3K/AKT/mTOR and MAPK pathways, which are crucial for

cell proliferation, survival, and differentiation.[2][3][4]

Solubility of TAS0728 in DMSO
TAS0728 exhibits good solubility in DMSO, a common solvent for in vitro and in vivo studies of

small molecule inhibitors.
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Quantitative Solubility Data:

Solvent Solubility Source

DMSO ~30 mg/mL Cayman Chemical

DMSO 100 mg/mL (198.18 mM) Selleck Chemicals

Note: The solubility of compounds can be influenced by factors such as the purity of the

compound and the quality of the DMSO (e.g., anhydrous vs. hydrated).

Stability of TAS0728 in DMSO
Proper storage of TAS0728, both in its solid form and as a DMSO stock solution, is critical to

maintain its integrity and activity.

Stability and Storage Recommendations:

Form
Storage
Temperature

Stability Source

Crystalline Solid -20°C ≥ 4 years Cayman Chemical

DMSO Stock Solution -20°C 1 year MedchemExpress

DMSO Stock Solution -80°C 2 years MedchemExpress

To prevent degradation due to repeated freeze-thaw cycles, it is highly recommended to aliquot

the DMSO stock solution into single-use volumes.

Signaling Pathway of TAS0728 Inhibition
TAS0728 exerts its anti-cancer effects by inhibiting the HER2 signaling pathway. Upon binding

to HER2, it prevents its autophosphorylation and the subsequent activation of downstream

signaling cascades. This leads to the inhibition of critical cellular processes promoting tumor

growth and survival.
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TAS0728 inhibits the HER2 signaling pathway.
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Experimental Protocols
Preparation of TAS0728 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TAS0728 in DMSO.

Materials:

TAS0728 powder

Anhydrous, high-purity DMSO

Sterile, amber glass or polypropylene vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Sterile, disposable pipette tips

Procedure:

Calculate the required mass of TAS0728:

Molecular Weight of TAS0728: 504.6 g/mol

To prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mmol/L * 0.001 L * 504.6 g/mol * 1000 mg/g = 5.046 mg

Weighing TAS0728:

Accurately weigh 5.046 mg of TAS0728 powder using a calibrated analytical balance and

transfer it to a sterile vial.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the vial containing the TAS0728 powder.
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Mixing:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the vial for 5-10 minutes in a water bath

at room temperature.

Visual Inspection:

Visually confirm that the solution is clear and free of any particulate matter.

Aliquoting and Storage:

Aliquot the stock solution into single-use volumes in sterile, clearly labeled vials.

Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years. Avoid repeated

freeze-thaw cycles.
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Workflow for preparing TAS0728 stock solution.
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Cell Viability (MTT) Assay Protocol
This protocol outlines a general procedure for assessing the effect of TAS0728 on the viability

of HER2-positive cancer cells using an MTT assay.

Materials:

HER2-positive cancer cell line (e.g., SK-BR-3, BT-474)

Complete cell culture medium

TAS0728 DMSO stock solution (10 mM)

96-well cell culture plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding:

Seed HER2-positive cells into a 96-well plate at a density of 5,000-10,000 cells per well in

100 µL of complete culture medium.

Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell

attachment.

Compound Treatment:

Prepare serial dilutions of the TAS0728 DMSO stock solution in complete culture medium

to achieve the desired final concentrations. The final DMSO concentration in the wells

should be kept below 0.5% to avoid solvent toxicity.
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Include a vehicle control (medium with the same final concentration of DMSO) and a no-

treatment control.

Remove the old medium from the wells and add 100 µL of the medium containing the

different concentrations of TAS0728.

Incubation:

Incubate the plate for the desired treatment period (e.g., 72 hours) at 37°C and 5% CO₂.

MTT Addition:

After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

Incubate the plate for an additional 2-4 hours at 37°C until a purple formazan precipitate is

visible.

Formazan Solubilization:

Carefully remove the medium from each well without disturbing the formazan crystals.

Add 100 µL of solubilization solution to each well and mix thoroughly by pipetting up and

down to dissolve the formazan crystals.

Absorbance Measurement:

Measure the absorbance of each well at 570 nm using a microplate reader.

Data Analysis:

Calculate the percentage of cell viability for each treatment group relative to the vehicle

control.

Plot a dose-response curve and determine the IC₅₀ value (the concentration of TAS0728
that inhibits cell growth by 50%).
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Workflow for a cell viability (MTT) assay.
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Safety Precautions
TAS0728 is a potent pharmacological agent and should be handled with care. DMSO is known

to facilitate the absorption of substances through the skin. Therefore, appropriate personal

protective equipment (PPE), including gloves, a lab coat, and safety glasses, should be worn at

all times when handling TAS0728 and its solutions in DMSO. All procedures should be

performed in a well-ventilated area or a chemical fume hood. For detailed safety information,

refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10775276/docs?utm_src=pdf-body#tas0728-application-notes-on-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b10775276/docs?utm_src=pdf-body#tas0728-application-notes-on-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b10775276?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/30787176/
https://pubmed.ncbi.nlm.nih.gov/30787176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4107712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4107712/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11175886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11175886/
https://www.researchgate.net/figure/Fig-1-PI3K-AKT-and-MTOR-Downstream-Pathways-Signaling-for-Cell-Proliferation-of_fig1_338142317
https://www.benchchem.com/product/b10775276/docs#tas0728-application-notes-on-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b10775276/docs#tas0728-application-notes-on-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b10775276/docs#tas0728-application-notes-on-solubility-and-stability-in-dmso
https://www.benchchem.com/product/b10775276/docs#tas0728-application-notes-on-solubility-and-stability-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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